Cas no 1016513-95-3 (Benzenemethanamine, 4-fluoro-3-[(3-methoxyphenoxy)methyl]-)

• Product Name: Benzenemethanamine, 4-fluoro-3-[(3-methoxyphenoxy)methyl]-
• CAS No: 1016513-95-3
• MF: C₁₅H₁₆FNO₂
• MW: 261.291447639465
• CID: 5165871
• Update Time: 2025-10-28

Benzenemethanamine, 4-fluoro-3-[(3-methoxyphenoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 4-fluoro-3-[(3-methoxyphenoxy)methyl]-

• Inchi： 1S/C15H16FNO2/c1-18-13-3-2-4-14(8-13)19-10-12-7-11(9-17)5-6-15(12)16/h2-8H,9-10,17H2,1H3
• InChI Key： ITQUXUDNITYKNJ-UHFFFAOYSA-N
• SMILES： C1(CN)=CC=C(F)C(COC2=CC=CC(OC)=C2)=C1

Additional information on Benzenemethanamine, 4-fluoro-3-[(3-methoxyphenoxy)methyl]-

Benzenemethanamine, 4-fluoro-3-[(3-methoxyphenoxy)methyl] (CAS No. 1016513-95-3)

Benzenemethanamine, 4-fluoro-3-[(3-methoxyphenoxy)methyl], also known by its CAS registry number CAS No. 1016513-95-3, is a complex organic compound with significant applications in the field of chemistry and materials science. This compound is characterized by its unique structure, which includes a benzene ring substituted with a fluoro group and a methoxyphenoxy methyl group. The presence of these substituents imparts distinct chemical and physical properties to the molecule, making it a subject of interest for researchers and industry professionals alike.

The synthesis of Benzenemethanamine, 4-fluoro-3-[(3-methoxyphenoxy)methyl] involves a series of multi-step reactions, including nucleophilic substitution and coupling reactions. Recent advancements in catalytic methodologies have enabled the efficient synthesis of this compound with high purity and yield. The use of transition metal catalysts, such as palladium complexes, has been particularly effective in facilitating the formation of the desired product.

One of the most notable applications of this compound is in the field of drug discovery. The structure of CAS No. 1016513-95-3 allows for potential interactions with various biological targets, making it a promising candidate for therapeutic agents. For instance, studies have shown that this compound exhibits selective binding to certain G-protein coupled receptors (GPCRs), which are critical targets in the treatment of conditions such as hypertension and inflammation.

In addition to its pharmacological applications, Benzenemethanamine, 4-fluoro-3-[(3-methoxyphenoxy)methyl] has also found use in materials science. Its ability to form stable complexes with metal ions makes it a valuable component in the development of coordination polymers and metal organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies.

The chemical stability of CAS No. 1016513-95-3 under various conditions has been extensively studied. Research indicates that the compound is relatively stable under ambient conditions but may undergo degradation under harsh acidic or basic environments. This information is crucial for its safe handling and storage in industrial settings.

Recent studies have also explored the environmental impact of Benzenemethanamine, 4-fluoro-3-[(3-methoxyphenoxy)methyl]. Biodegradation experiments suggest that the compound can be metabolized by certain microorganisms, reducing its persistence in natural ecosystems. However, further research is required to fully understand its environmental fate and potential risks.

In conclusion, CAS No. 1016513-95-3, or Benzenemethanamine, 4-fluoro-3-[(3-methoxyphenoxy)methyl], is a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure and properties continue to drive innovative research and development efforts, contributing to advancements in medicine, materials science, and environmental chemistry.